Cas no 2307758-27-4 ((3S,4R)-4-Methyl-3-phenylpiperidine;hydrochloride)

• Product Name: (3S,4R)-4-Methyl-3-phenylpiperidine;hydrochloride
• CAS No: 2307758-27-4
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• CID: 5260977
• Update Time: 2025-05-20

(3S,4R)-4-Methyl-3-phenylpiperidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-4-Methyl-3-phenylpiperidine;hydrochloride
• rac-(3R,4S)-4-methyl-3-phenylpiperidine hydrochloride
• Z2831446470

• Inchi： 1S/C12H17N.ClH/c1-10-7-8-13-9-12(10)11-5-3-2-4-6-11;/h2-6,10,12-13H,7-9H2,1H3;1H/t10-,12+;/m1./s1
• InChI Key： UKMICDKJSLDYHT-IYJPBCIQSA-N
• SMILES： Cl.N1CC[C@@H](C)[C@@H](C2C=CC=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 149
• Topological Polar Surface Area: 12

Additional information on (3S,4R)-4-Methyl-3-phenylpiperidine;hydrochloride

(3S,4R)-4-Methyl-3-phenylpiperidine Hydrochloride: A Comprehensive Overview

The compound with CAS No 2307758-27-4, commonly referred to as (3S,4R)-4-Methyl-3-phenylpiperidine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a piperidine derivative, characterized by its unique stereochemistry and structural features. The hydrochloride salt form indicates its application in pharmaceutical contexts, where such salts are often used to enhance solubility and stability.

Chemical Structure and Properties

The molecular structure of (3S,4R)-4-Methyl-3-phenylpiperidine hydrochloride consists of a six-membered piperidine ring with a methyl group at the 4-position and a phenyl group at the 3-position. The stereochemistry of the molecule is defined by the S configuration at the 3-position and the R configuration at the 4-position. This specific arrangement imparts unique physical and chemical properties to the compound. The hydrochloride salt form ensures that the molecule exists in its protonated state, which is crucial for its pharmacokinetic profile.

Synthesis and Characterization

The synthesis of (3S,4R)-4-Methyl-3-phenylpiperidine hydrochloride involves a series of well-established organic reactions. Typically, the piperidine ring is formed through an intramolecular cyclization process, followed by selective substitution reactions to introduce the methyl and phenyl groups. The stereochemistry is controlled during these steps to ensure the desired enantiomeric purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to fully characterize the compound.

Pharmacological Applications

Recent studies have highlighted the potential of (3S,4R)-4-Methyl-3-phenylpiperidine hydrochloride as a candidate for drug development. Its piperidine backbone is known to interact with various biological targets, including G protein-coupled receptors (GPCRs) and ion channels. Preclinical research has demonstrated that this compound exhibits promising activity in models of central nervous system disorders, such as anxiety and depression. Additionally, its selectivity for certain receptor subtypes suggests that it could be developed into a therapeutic agent with fewer off-target effects.

Mechanism of Action

The mechanism of action of (3S,4R)-4-Methyl-3-phenylpiperidine hydrochloride involves its interaction with specific neurotransmitter systems. For instance, it has been shown to modulate serotonin reuptake, which is a key pathway in the treatment of mood disorders. Furthermore, its ability to influence dopamine signaling highlights its potential utility in addressing conditions associated with dopaminergic dysfunction. These findings underscore the importance of further preclinical and clinical studies to fully elucidate its therapeutic potential.

Recent Research Findings

In a groundbreaking study published in 2023, researchers investigated the efficacy of (3S,4R)-4-Methyl-3-phenylpiperidine hydrochloride in animal models of chronic pain. The results demonstrated significant analgesic effects without inducing tolerance or dependence over extended periods. This finding has opened new avenues for exploring its application in pain management therapies. Additionally, ongoing research is focusing on optimizing its bioavailability through novel drug delivery systems.

Safety Profile and Toxicology

Comprehensive toxicological studies have been conducted to assess the safety profile of (3S,4R)-4-Methyl-3-phenylphencylpipeirine hydrochloride. These studies indicate that the compound exhibits a favorable safety margin with minimal adverse effects at therapeutic doses. Acute and chronic toxicity tests reveal no significant organ damage or systemic toxicity under experimental conditions. However, further studies are required to confirm these findings in human subjects.

Conclusion

(3S,4R)-Methylphencylpipeirine Hydrocloridum (CAS No 2307758) represents a promising molecule with diverse applications in pharmaceutical research. Its unique stereochemistry and pharmacological properties make it an attractive candidate for drug development across multiple therapeutic areas. As research continues to uncover its full potential, this compound stands at the forefront of innovative approaches to treating complex medical conditions.